Cas no 2227703-43-5 (rac-(1R,2R)-2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine
• CAS No: 2227703-43-5
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 5973147
• PubChem ID: 93512638
• Update Time: 2025-10-31

rac-(1R,2R)-2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine
• EN300-2000486
• 2227703-43-5

• Inchi： 1S/C7H10N2S/c1-4-9-3-7(10-4)5-2-6(5)8/h3,5-6H,2,8H2,1H3/t5-,6-/m1/s1
• InChI Key： UYKHNXDFUYZUMR-PHDIDXHHSA-N
• SMILES： S1C(C)=NC=C1[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 154.05646950g/mol
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on rac-(1R,2R)-2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine

Introduction to rac-(1R,2R)-2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine (CAS No. 2227703-43-5)

rac-(1R,2R)-2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine (CAS No. 2227703-43-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropanamines and features a cyclopropane ring substituted with a 2-methyl-1,3-thiazol-5-yl group. The racemic nature of the compound implies the presence of equal amounts of both enantiomers, which can have distinct biological activities and pharmacological profiles.

The cyclopropane ring in rac-(1R,2R)-2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine imparts significant steric constraints and conformational rigidity to the molecule. These properties are crucial in modulating its interactions with biological targets, such as receptors and enzymes. The 2-methyl-1,3-thiazol-5-yl substituent further enhances the compound's lipophilicity and bioavailability, making it an attractive candidate for drug development.

Recent studies have explored the potential of rac-(1R,2R)-2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate the activity of specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control. By fine-tuning their activity, rac-(1R,2R)-2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine may offer new avenues for treating conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, rac-(1R,2R)-2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can inhibit key inflammatory pathways, including the production of pro-inflammatory cytokines and the activation of immune cells. These findings suggest that rac-(1R,2R)-2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of rac-(1R,2R)-2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine have also been extensively studied. Its high lipophilicity facilitates efficient absorption through biological membranes, leading to good oral bioavailability. However, the racemic nature of the compound raises important considerations regarding enantioselective metabolism and pharmacodynamics. Enantiomers can exhibit different metabolic profiles and biological activities, which can impact the overall efficacy and safety of the drug. Therefore, further research is needed to understand the enantioselective behavior of rac-(1R,2R)-2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amines in vivo.

In terms of safety and toxicity profiles, preliminary studies have indicated that rac-(1R,2R)-2-(2-methyl-1,3-thiazol-5-y)cyclopropanamine is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential before advancing to clinical trials. These assessments typically include in vitro cytotoxicity tests, animal toxicity studies, and genotoxicity evaluations to ensure that the compound does not pose significant risks to human health.

The synthesis of rac-(1R,2R)-2-(2-methyl-,3-thiazol--y)cyclopropan--amine has been optimized using modern synthetic methods to improve yield and purity. Key synthetic routes involve the formation of the cyclopropane ring through ring-closing metathesis (RCM) or other cycloaddition reactions followed by functional group transformations to introduce the thiazole substituent. The racemic mixture can be obtained through non-stereoselective synthesis or by racemization of a single enantiomer.

Future directions for research on rac-(,-,-)-(methyl-,thiazol--y)cyclopropan--amine include exploring its potential as a lead compound for drug discovery programs targeting specific diseases. High-throughput screening (HTS) techniques can be employed to identify more potent and selective analogs with improved pharmacological properties. Additionally, structure-based drug design (SBDD) approaches can be utilized to optimize the molecular structure for enhanced target engagement and reduced off-target effects.

In conclusion, rac-(,-,-)-(methyl-,thiazol--y)cyclopropan--amine (CAS No. 0007703--5) represents a promising chemical entity with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in both preclinical and clinical settings. As research progresses, it is likely that this compound will contribute significantly to the development of novel treatments for various medical conditions.